Cas no 18520-79-1 (6H-Purine-6-thione, 9-a-D-arabinopyranosyl-1,9-dihydro-(9CI))
18520-79-1 structure
Product Name:6H-Purine-6-thione, 9-a-D-arabinopyranosyl-1,9-dihydro-(9CI)
CAS No:18520-79-1
MF:C10H12N4O4S
MW:284.291680335999
CID:227957
PubChem ID:3927371
Update Time:2025-04-19
6H-Purine-6-thione, 9-a-D-arabinopyranosyl-1,9-dihydro-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 6H-Purine-6-thione, 9-a-D-arabinopyranosyl-1,9-dihydro-(9CI)
- 9-(3,4,5-trihydroxyoxan-2-yl)-3H-purine-6-thione
- 1,2-Dihydro Beclomethasone Dipropionate
- 1,2-Dihydrobeclometasone Dipropopionate
- A)-9-chloro-11-hydroxy-16-methyl-17,21-bis(1-oxopropoxy)pregn-4-ene-3,20-dione
- A,16
- FT-0666899
- 9-Pentopyranosyl-9H-purine-6-thiol
- NSC107661
- NSC-107661
- NSC115604
- 2-(6-sulfanylpurin-9-yl)oxane-3,4,5-triol
- DTXSID70939939
- 18520-89-3
- SCHEMBL6671806
- 18520-79-1
- NSC-115604
-
- Inchi: 1S/C10H12N4O4S/c15-4-1-18-10(7(17)6(4)16)14-3-13-5-8(14)11-2-12-9(5)19/h2-4,6-7,10,15-17H,1H2,(H,11,12,19)
- InChI Key: BPIINOQXEGAJIX-UHFFFAOYSA-N
- SMILES: S=C1C2=C(NC=N1)N(C=N2)C1C(C(C(CO1)O)O)O
Computed Properties
- Exact Mass: 284.05806
- Monoisotopic Mass: 284.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.2
- Topological Polar Surface Area: 144A^2
Experimental Properties
- PSA: 112.13
- LogP: -0.89960
6H-Purine-6-thione, 9-a-D-arabinopyranosyl-1,9-dihydro-(9CI) Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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